Cas no 7492-66-2 (1,1-Diethoxy-3,7-dimethylocta-2,6-diene)

• Product Name: 1,1-Diethoxy-3,7-dimethylocta-2,6-diene
• CAS No: 7492-66-2
• MF: C₁₄H₂₆O₂
• MW: 226.355044841766
• CID: 47517
• PubChem ID: 5365794
• Update Time: 2025-11-02

1,1-Diethoxy-3,7-dimethylocta-2,6-diene Chemical and Physical Properties

Names and Identifiers

• 1,1-Diethoxy-3,7-dimethylocta-2,6-diene
• 1,1-diethoxy-3,7-dimethyl-6-octadiene
• 6-octadienal,3,7-dimethyl-diethylacetal
• 6-Octadiene,1,1-diethoxy-3,7-dimethyl-2
• CITRAL DIETHYL ACETAL
• CITRAL-DIETHYLACETAL 'R'
• FEMA 2304
• 3,7-DIMETHYL-2,6-OCTADIENAL DIETHYL ACETAL
• 1,1-DIETHOXY-3,7-DIMETHYL-2,6-OCTADIENE
• 1,1-Diethoxy-3,7-dimethylocta-2,6-dien
• (2E)-1,1-diethoxy-3,7-dimethylocta-2,6-diene
• 1,1-Diaethoxy-3,7-dimethyl-octa-2,6-dien
• 1,1-diethoxy-3,7-dimethyl-octa-2,6-diene
• 2,6-Octadienal,3,7-dimethyl-,diethyl acetal
• 2,6-Octadiene,1,1-diethoxy-3,7-dimethyl
• 3,7-Dimethyl-octa-2,6-dienal-diaethylacetal
• 3,7-dimethyl-octa-2,6-dienal-diethylacetal
• Citral-diaethylacetal
• EINECS 231-323-7
• FEMA No. 2304
• UNII-R155R4727D
• DTXCID00809954
• FEMA No. 2304, E-
• A865770
• CHEBI:179327
• citral diethylacetal
• (2E)-1,1-Diethoxy-3,7-dimethyl-octa-2,6-diene
• Geranial diethyl acetal
• BS-42281
• DTXSID90860014
• Citral diethyl acetal, >=93%
• 2,6-Octadienal, 3,7-dimethyl-, diethyl acetal
• 1,1-Diethoxy-3,7-dimethyl-octa-2,6-diene, (2E)-
• 7492-66-2
• 89553-30-0
• 2,6-Octadiene, 1,1-diethoxy-3,7-dimethyl-, (2E)-
• citraldiethylacetal
• NCGC00357229-01
• AKOS025310590
• R155R4727D
• 2,6-Octadiene, 1,1-diethoxy-3,7-dimethyl-, (E)-
• AI3-25078
• UNII-2P54T5RT3L
• AKOS015901959
• ?1,1-Diethoxy-3,7-dimethylocta-2,6-diene
• Q27255333
• CAS-7492-66-2
• CCRIS 4600
• DTXSID1024837
• W-104405
• (2E)-1,1-Diethoxy-3,7-dimethyl-2,6-octadiene #
• NS00012103
• Tox21_304016
• 2P54T5RT3L
• (2E)-1,1-Diethoxy-3,7-dimethyl-2,6-octadiene
• 2,6-Octadiene, 1,1-diethoxy-3,7-dimethyl-
• NTXGFKWLJFHGGJ-ACCUITESSA-N

• MDL： MFCD00036575
• Inchi： 1S/C14H26O2/c1-6-15-14(16-7-2)11-13(5)10-8-9-12(3)4/h9,11,14H,6-8,10H2,1-5H3/b13-11+
• InChI Key： NTXGFKWLJFHGGJ-ACCUITESSA-N
• SMILES： O(CC)C(/C=C(\C)/CC/C=C(\C)/C)OCC

Computed Properties

• Exact Mass: 226.19300
• Monoisotopic Mass: 226.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 4.2

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.875
• Boiling Point: 140-142 ºC (15 mmHg)
• Flash Point: 79 ºC
• Refractive Index: 1.449
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents. May be sensitive to moisture.
• PSA: 18.46000
• LogP: 4.07820
• FEMA: 2304

1,1-Diethoxy-3,7-dimethylocta-2,6-diene Security Information

• Hazardous Material transportation number：UN 1993
• WGK Germany：2
• RTECS：RG5080000
• Packing Group：III
• Hazard Level：3.2
• HazardClass：3.2
• PackingGroup：III
• Safety Term：3.2
• Packing Group：III
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids

Additional information on 1,1-Diethoxy-3,7-dimethylocta-2,6-diene

1,1-Diethoxy-3,7-dimethylocta-2,6-diene (CAS 7492-66-2): A Versatile Flavor and Fragrance Intermediate

1,1-Diethoxy-3,7-dimethylocta-2,6-diene (CAS 7492-66-2), also known as diethoxy dimethyl octadiene, is a valuable chemical compound widely used in the flavor and fragrance industry. This oxygenated terpene derivative has gained significant attention due to its unique organoleptic properties and versatile applications in perfumery and food flavoring.

The molecular structure of 1,1-diethoxy-3,7-dimethyl-2,6-octadiene features a branched carbon chain with two ethoxy groups and two double bonds, giving it distinctive chemical and physical characteristics. With the growing demand for natural-like flavor compounds and sustainable fragrance ingredients, this compound has become increasingly important in modern formulation chemistry.

One of the most notable properties of CAS 7492-66-2 is its pleasant, fruity-floral odor profile, making it particularly valuable for creating complex fragrance compositions. Perfumers often use it as a middle note ingredient to add depth and complexity to floral bouquets, while flavorists appreciate its ability to enhance fruit flavor formulations, especially in citrus and berry applications.

Recent trends in the green chemistry movement have highlighted the importance of compounds like 1,1-diethoxy-3,7-dimethylocta-2,6-diene that can be derived from renewable resources. Researchers are exploring more sustainable production methods, including biocatalytic synthesis and plant-based precursors, to meet the increasing consumer demand for eco-friendly fragrance ingredients.

In terms of chemical stability, diethoxy dimethyl octadiene demonstrates excellent resistance to oxidation and hydrolysis compared to many other flavor and fragrance chemicals. This makes it particularly valuable for applications requiring long shelf life, such as in personal care products and household cleaners where consistent scent performance is crucial.

The global market for 1,1-diethoxy-3,7-dimethylocta-2,6-diene has seen steady growth, driven by increasing demand in emerging economies and the expanding premium fragrance sector. Industry analysts note particular interest in Asia-Pacific markets, where rising disposable incomes have fueled demand for high-quality scent compounds in personal care products.

From a formulation perspective, CAS 7492-66-2 exhibits good compatibility with a wide range of other fragrance ingredients, including alcohols, esters, and terpenes. This versatility allows perfumers to create innovative accords while maintaining excellent stability in final products. Its moderate volatility makes it particularly useful for long-lasting fragrance applications.

Recent innovations in microencapsulation technology have opened new opportunities for 1,1-diethoxy-3,7-dimethylocta-2,6-diene in controlled-release applications. This is particularly relevant for the fabric care industry, where there's growing demand for long-lasting scent technologies that survive multiple wash cycles.

Quality control of diethoxy dimethyl octadiene typically involves rigorous testing for purity, odor characteristics, and physical properties. Advanced analytical techniques like gas chromatography-mass spectrometry (GC-MS) are commonly employed to ensure batch-to-batch consistency, which is critical for maintaining the quality standards expected in the flavor and fragrance industry.

Looking to the future, research continues into novel applications for 1,1-diethoxy-3,7-dimethylocta-2,6-diene beyond traditional fragrance uses. Some studies are exploring its potential as a green solvent or as a building block for more complex specialty chemicals, though these applications remain in early development stages.

For formulators working with CAS 7492-66-2, proper storage conditions are essential to maintain product quality. The compound should be kept in tightly sealed containers away from heat and light, following standard practices for oxygen-sensitive chemicals. When handled properly, it demonstrates excellent shelf stability.

The regulatory status of 1,1-diethoxy-3,7-dimethylocta-2,6-diene is generally favorable in most markets, with approvals from major flavor and fragrance regulatory bodies. However, formulators should always verify current regulations for specific applications and regions, particularly for products with direct food contact or cosmetic applications.

In conclusion, 1,1-diethoxy-3,7-dimethylocta-2,6-diene (CAS 7492-66-2) represents an important tool for modern perfumers and flavorists. Its unique combination of olfactory properties, chemical stability, and formulation versatility ensures its continued relevance in an industry increasingly focused on sustainable innovation and performance ingredients.